3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide

• IUPAC Name: (E)-3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]prop-2-enamide
• InChI: InChI=1S/C18H18ClNO2/c1-22-17-8-5-14(6-9-17)11-12-20-18(21)10-7-15-3-2-4-16(19)13-15/h2-10,13H,11-12H2,1H3,(H,20,21)/b10-7+
• InChI Key: HAMJWOZWTNRDGC-JXMROGBWSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C=CC2=CC(=CC=C2)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)CCNC(=O)/C=C/C2=CC(=CC=C2)Cl
• Molecular Formula: C18H18ClNO2
• Molecular Weight: 315.8 g/mol

Description

3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide, also known as CMAP, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CMAP is a synthetic compound that belongs to the class of acrylamides and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins, which are known to cause inflammation. 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide has also been shown to inhibit the activity of certain protein kinases, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide has been shown to have a number of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide has also been shown to have anticancer properties, making it a potential candidate for the development of new cancer therapies. Additionally, 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide has been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide in lab experiments is its ability to selectively inhibit the activity of certain enzymes and proteins in the body. This makes it a valuable tool for studying the role of these enzymes and proteins in various biological processes. However, one of the limitations of using 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide in lab experiments is its potential toxicity. 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide has been shown to be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide. One of the areas of research is the development of new drugs based on the structure of 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide. Researchers are investigating the potential of 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide derivatives as therapeutic agents for various diseases. Another area of research is the investigation of the mechanism of action of 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide. Researchers are working to understand the exact mechanism of action of 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide, which could lead to the development of more effective drugs. Additionally, researchers are investigating the potential of 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide as a tool for studying the role of certain enzymes and proteins in various biological processes.

Synthesis Methods

The synthesis of 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide involves the reaction of 3-chlorophenyl isocyanate with 4-methoxyphenethylamine in the presence of triethylamine. The reaction is carried out under reflux conditions in anhydrous toluene. The product obtained is then purified using column chromatography to obtain pure 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide. The purity of the compound is confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide is in the field of medicinal chemistry, where it is being investigated for its potential as a therapeutic agent for various diseases. 3-(3-chlorophenyl)-N-[2-(4-methoxyphenyl)ethyl]acrylamide has been shown to have anticancer, anti-inflammatory, and analgesic properties, making it a promising candidate for the development of new drugs.